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Compound of Interest

Compound Name: 5-Nitroindazole

Cat. No.: B105863

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Nitroindazole is a heterocyclic aromatic organic compound with significant interest in
neuroscience and parasitology. It is recognized primarily as a selective inhibitor of neuronal
nitric oxide synthase (nNOS), an enzyme crucial for nitric oxide production in the nervous
system. Additionally, 5-nitroindazole and its derivatives have demonstrated promising activity
against various protozoan parasites, including Trypanosoma cruzi (the causative agent of
Chagas disease) and Acanthamoeba castellanii. This document provides detailed protocols for
the preparation of 5-nitroindazole stock solutions in Dimethyl Sulfoxide (DMSO) and its
application in key experimental assays.

Physicochemical Properties and Safety Information

A summary of the key properties of 5-nitroindazole is presented below. Researchers should
always consult the Safety Data Sheet (SDS) before handling this compound.
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Property Value References
Molecular Formula C7HsNs0:2
Molecular Weight 163.13 g/mol

Pale yellow to light brown
Appearance ) [1]
crystalline powder

Melting Point 204-208 °C [2]

Sparingly soluble in water;
B soluble in polar organic
Solubility _ [1]
solvents like DMSO, DMF,

ethanol, and acetone.

Store in a cool, dry, well-
) ventilated area away from
Storage (Solid) ) ] [3114]
incompatible substances.

Keep container tightly closed.

Aliquot and store at -20°C or
Storage (in DMSO) -80°C. Avoid repeated freeze- [5]

thaw cycles.

Safety Precautions: 5-Nitroindazole may be harmful if swallowed, inhaled, or in contact with
skin, and may cause irritation. There is limited evidence of a carcinogenic effect.[3] It is
essential to use personal protective equipment (PPE), including gloves, safety glasses, and a
lab coat, and to work in a well-ventilated area or a chemical fume hood.[3][4]

Protocol 1: Preparation of a 10 mM 5-Nitroindazole
Stock Solution in DMSO

This protocol details the preparation of a 10 mM stock solution, a common starting
concentration for subsequent dilutions in various assays.

Materials:

« 5-Nitroindazole (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

o Calculation:

o To prepare a 10 mM solution, you need to dissolve 163.13 g/mol * 0.010 mol/L = 1.6313
g/L or 1.6313 mg/mL of 5-nitroindazole in DMSO.

o For 1 mL of a 10 mM stock solution, weigh out 1.63 mg of 5-nitroindazole.

e Weighing:

o Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare the weight.

o Carefully weigh 1.63 mg of 5-nitroindazole directly into the tube.

¢ Dissolution:

o Using a calibrated micropipette, add 1.0 mL of anhydrous, sterile DMSO to the
microcentrifuge tube containing the 5-nitroindazole.

o Close the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure complete
dissolution. Visually inspect the solution against a light source to confirm that no solid
particles remain.

e Storage:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 uL) in sterile
microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-
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thaw cycles.

o Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[5]

Workflow for Preparing 5-Nitroindazole Stock Solution
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Workflow for Preparing 5-Nitroindazole Stock Solution

Preparation

Calculate Mass
(e.g., 1.63 mg for 1 mL of 10 mM)

l

Weigh 5-Nitroindazole

l

Add Anhydrous DMSO
(e.g., 1 mL)

'

Vortex to Dissolve

Ensure Complete Dissolution

Storage

Aliquot into Single-Use Tubes

l

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A step-by-step workflow for the preparation of 5-nitroindazole stock solutions.

Application Note 1: Inhibition of Neuronal Nitric
Oxide Synthase (nNOS)
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5-Nitroindazole is a known inhibitor of NNOS, which catalyzes the production of nitric oxide
(NO) from L-arginine. NO is a critical signaling molecule in the nervous system. Overproduction
of NO by nNOS is implicated in various neurological disorders, making nNOS inhibitors
valuable research tools. The inhibitory activity of 5-nitroindazole can be quantified by

measuring the reduction in NO production in a cell-based or purified enzyme assay.

5-Nitroindazole

|
inhibits

Click to download full resolution via product page

Caption: 5-Nitroindazole is activated by parasite enzymes, leading to oxidative stress.

Protocol 3: Trypanosoma cruzi Epimastigote Growth
Inhibition Assay

This protocol outlines an in vitro assay to determine the efficacy of 5-nitroindazole against the
epimastigote (replicative insect stage) form of T. cruzi.

Materials:

T. cruzi epimastigotes (e.g., CL Brener or Y strain)

e Liver Infusion Tryptose (LIT) medium supplemented with 10% Fetal Bovine Serum (FBS)
e 10 mM 5-Nitroindazole stock solution in DMSO

e Benznidazole (positive control drug)

e 96-well microtiter plates

¢ Hemocytometer or automated cell counter
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e Incubator (28°C)

o Microplate reader (optional, for colorimetric methods)
e Resazurin solution (optional, for viability assessment)
Procedure:

e Parasite Culture:

o Culture T. cruzi epimastigotes in LIT medium at 28°C until they reach the mid-logarithmic
growth phase.

o Assay Setup:

o Prepare serial dilutions of the 5-nitroindazole stock solution and Benznidazole in LIT
medium in a 96-well plate. Typical final concentrations to test for 5-nitroindazole
derivatives range from 1 pM to 50 pM. [1]The final DMSO concentration should not exceed
1%. [6] * Include a vehicle control (medium with DMSQO) and a no-drug control.

o Adjust the concentration of epimastigotes to 2 x 10° parasites/mL in fresh LIT medium.

o Add 100 pL of the parasite suspension to each well, resulting in an initial concentration of
1 x 108 parasites/mL (1 x 10° parasites/well).

e Incubation:
o Incubate the plate at 28°C for 72-96 hours.
o Growth Assessment:

o Direct Counting: After incubation, resuspend the parasites in each well and count the
number of motile parasites using a hemocytometer.

o Colorimetric Method (Resazurin Assay): Add 20 pL of resazurin solution to each well and
incubate for an additional 4-24 hours. Measure the fluorescence (Ex/Em ~560/590 nm) or
absorbance (~570 nm). The signal is proportional to the number of viable parasites.
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o Data Analysis:

o Calculate the percentage of growth inhibition for each drug concentration relative to the
no-drug control.

o Plot the percentage of inhibition against the log of the drug concentration and use a non-
linear regression to determine the ICso value.

Summary of Quantitative Data

The following table summarizes typical concentrations and results for 5-nitroindazole and its
derivatives in the described applications.
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Typical
L Organism/C  Test Working
Application  Assay . . Reference
ell Line Compound Concentrati
on/ ICso
7-
nNOS ) RAW 264.7 Nitroindazole 20 uM - 100
o Griess Assay [7]
Inhibition Macrophages (related UM
isomer)
Inhibition of
nNOS Enzyme Bovine Brain 5- citrulline 5]
Inhibition Activity Assay nNOS Nitroindazole  formation
observed
Anti- Epimastigote 5-
Trypanosoma o ICs0: 1.00 -
Trypanosoma  Growth ] Nitroindazole [1]
o cruzi o 8.75 uM
I Inhibition Derivatives
. _ ICs0: ~0.41
Anti- Amastigote 5-
Trypanosoma o uM (for a
Trypanosoma  Growth ] Nitroindazole o [6]
o cruzi o promising
I Inhibition Derivatives o
derivative)
Generally low
. toxicity at
o Mammalian Vero Cells / o effective
Cytotoxicity o Nitroindazole ] N [6]119]
Cell Viability Macrophages antiparasitic

Derivatives

concentration

S

These protocols and application notes provide a comprehensive guide for the preparation and

use of 5-nitroindazole stock solutions in DMSO for research in neuroscience and drug

development for parasitic diseases. Researchers should optimize these protocols based on

their specific experimental conditions and cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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